Cas no 2137606-95-0 (Benzenemethanesulfonamide, 2-bromo-5-methoxy-N-methyl-)

• Product Name: Benzenemethanesulfonamide, 2-bromo-5-methoxy-N-methyl-
• CAS No: 2137606-95-0
• MF: C₉H₁₂BrNO₃S
• MW: 294.165480613709
• CID: 5286187
• Update Time: 2025-06-08

Benzenemethanesulfonamide, 2-bromo-5-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2-bromo-5-methoxy-N-methyl-

• Inchi： 1S/C9H12BrNO3S/c1-11-15(12,13)6-7-5-8(14-2)3-4-9(7)10/h3-5,11H,6H2,1-2H3
• InChI Key： FQXOZGJWOXUTIA-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)=CC(OC)=CC=C1Br

Additional information on Benzenemethanesulfonamide, 2-bromo-5-methoxy-N-methyl-

Comprehensive Overview of Benzenemethanesulfonamide, 2-bromo-5-methoxy-N-methyl- (CAS No. 2137606-95-0)

Benzenemethanesulfonamide, 2-bromo-5-methoxy-N-methyl- (CAS No. 2137606-95-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique molecular structure featuring a bromine substituent and a methoxy group, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its role as a building block for more complex molecules, owing to its reactive sulfonamide moiety and the presence of a methyl group on the nitrogen atom.

The compound's CAS number 2137606-95-0 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. In recent years, the demand for 2-bromo-5-methoxy-N-methyl-benzenemethanesulfonamide has increased due to its potential in synthesizing novel therapeutic agents. For instance, its structural features make it a candidate for designing inhibitors targeting specific enzymes or receptors. This aligns with the growing trend in precision medicine and targeted drug delivery, where researchers seek compounds with tailored functionalities.

One of the most frequently asked questions about Benzenemethanesulfonamide, 2-bromo-5-methoxy-N-methyl- revolves around its solubility and stability under various conditions. Studies indicate that the methoxy group enhances its solubility in organic solvents, while the bromine atom contributes to its reactivity in cross-coupling reactions. These properties are critical for applications in catalysis and polymer chemistry, where controlled reactivity is essential. Additionally, the compound's compatibility with green chemistry principles is a hot topic, as industries strive to reduce environmental impact.

Another area of interest is the compound's potential role in agrochemical research. The combination of the sulfonamide group and the bromine substituent may offer unique modes of action against pests or pathogens. This aligns with the global push for sustainable agriculture and the development of eco-friendly pesticides. Researchers are also investigating its use in material science, particularly in the design of advanced polymers with specific thermal or mechanical properties.

From a synthetic chemistry perspective, CAS No. 2137606-95-0 is often discussed in the context of regioselective functionalization. The presence of both electron-donating (methoxy) and electron-withdrawing (bromine) groups on the benzene ring creates opportunities for selective modifications. This makes the compound a valuable intermediate in multi-step syntheses, particularly for heterocyclic compounds used in medicinal chemistry.

In conclusion, Benzenemethanesulfonamide, 2-bromo-5-methoxy-N-methyl- (CAS No. 2137606-95-0) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in the context of sustainable chemistry and drug discovery. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing contemporary challenges in chemistry and beyond.